Cas no 85864-09-1 (6-cyano-1H-indole-2-carboxylic acid)

6-Cyano-1H-indole-2-carboxylic acid is a versatile heterocyclic compound featuring a cyano group at the 6-position and a carboxylic acid moiety at the 2-position of the indole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances electrophilic substitution selectivity, while the carboxylic acid functionality allows for further derivatization via esterification, amidation, or metal-catalyzed coupling reactions. Its rigid indole core contributes to π-stacking interactions in medicinal chemistry applications, particularly in kinase inhibitor design. The compound exhibits good thermal stability and moderate solubility in polar organic solvents, facilitating purification and handling. Its dual functional groups enable efficient construction of polycyclic systems for bioactive molecule development.

6-cyano-1H-indole-2-carboxylic acid structure

85864-09-1 structure

Product Name:6-cyano-1H-indole-2-carboxylic acid

CAS No:85864-09-1

MF:C₁₀H₆N₂O₂

MW:186.166841983795

CID:663031

PubChem ID:10583687

Update Time:2025-07-02

6-cyano-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-carboxylic acid, 6-cyano-
- 6-cyano-1H-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid,6-cyano
- 6-Cyan-indol-2-carbonsaeure
- 6-cyanoindole-2-carboxylate
- 6-cyanoindole-2-carboxylic acid
- A903539
- CS-0136097
- 6-cyano-1H-indole-2-carboxylicAcid
- SCHEMBL327599
- AKOS023559624
- DZAGFMALIIXWPO-UHFFFAOYSA-N
- DTXSID90442036
- FT-0728704
- 85864-09-1
- 6-cyano-2-indolecarboxylic acid
- G79683
- DA-02170
- Inchi： 1S/C10H6N2O2/c11-5-6-1-2-7-4-9(10(13)14)12-8(7)3-6/h1-4,12H,(H,13,14)
- InChI Key： DZAGFMALIIXWPO-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C=CC(C#N)=CC=2N1)=O

Computed Properties

Exact Mass: 186.04300
Monoisotopic Mass: 186.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 76.9Å²

Experimental Properties

PSA: 76.88000
LogP: 1.73778

6-cyano-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM240031-100mg	6-Cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	100mg	$142	2023-02-01
Chemenu	CM240031-250mg	6-Cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	250mg	$236	2023-02-01
Chemenu	CM240031-1g	6-Cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	1g	$591	2023-02-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYSA038-100MG	6-cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	100MG	￥ 904.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYSA038-250MG	6-cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	250MG	￥ 1,537.00	2023-04-13
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYSA038-10G	6-cyano-1H-indole-2-carboxylic acid	85864-09-1	95%	10g	￥ 19,206.00	2023-04-13
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